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Compound of Interest

Compound Name: C562-1101

Cat. No.: B1668184 Get Quote

These application notes provide a detailed protocol for the preparation of stock solutions of

C562-1101, a novel compound for research and drug development. The following guidelines

are designed for researchers, scientists, and professionals in the field to ensure accurate and

reproducible experimental results.

Introduction
Accurate preparation of stock solutions is a critical first step in preclinical research and drug

development. The concentration and purity of the stock solution directly impact the validity of

experimental outcomes. This document outlines a standardized procedure for dissolving,

aliquoting, and storing C562-1101.

Compound Information and Properties
A summary of the key physicochemical properties of C562-1101 is presented in Table 1. This

information is essential for accurate calculations and handling of the compound.

Table 1: Physicochemical Properties of C562-1101
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Property Value Notes

Molecular Weight User to input g/mol
Use for all concentration

calculations.

Purity
>98% (or as specified by

vendor)

Note any variations from the

certificate of analysis.

Appearance White to off-white solid
Visually inspect the compound

upon receipt.

Solubility Soluble in DMSO and Ethanol
Preliminary data. Further

validation is recommended.

Storage (Solid) -20°C, desiccated
Protect from light and

moisture.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of C562-1101 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
C562-1101 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (1.5 mL or 2 mL), sterile

Pipettes (P1000, P200, P20) and sterile filter tips

Analytical balance

Vortex mixer

Optional: Sonicator

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1668184?utm_src=pdf-body
https://www.benchchem.com/product/b1668184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure
Equilibrate Compound: Before opening, allow the vial of C562-1101 to equilibrate to room

temperature for at least 60 minutes. This prevents condensation of moisture onto the

compound.

Weigh Compound: Tare the analytical balance with a clean microcentrifuge tube. Carefully

weigh out the desired amount of C562-1101 (e.g., 1 mg) into the tube. Record the exact

weight.

Calculate Solvent Volume: Use the following formula to calculate the volume of DMSO

required to achieve a 10 mM stock solution:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For a 1 mg sample and a hypothetical molecular weight of 500 g/mol : Volume (µL) = (0.001

g / (500 g/mol * 0.010 mol/L)) * 1,000,000 = 200 µL

Dissolve Compound: Add the calculated volume of DMSO to the microcentrifuge tube

containing the C562-1101 powder.

Ensure Complete Dissolution: Vortex the tube for 1-2 minutes to dissolve the compound. If

necessary, sonicate for 5-10 minutes to ensure complete dissolution. Visually inspect the

solution to confirm that no solid particles are present.

Aliquot and Store: Aliquot the stock solution into smaller volumes in tightly sealed vials to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to

one month). For long-term storage, refer to the manufacturer's recommendations.

Storage and Stability
Proper storage of C562-1101, both in solid and solution form, is crucial for maintaining its

stability and activity.

Solid Compound: Store the lyophilized powder at -20°C in a desiccator, protected from light.

When stored correctly, the solid compound is expected to be stable for up to 6 months.
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Stock Solutions: Once prepared, stock solutions should be stored in aliquots in tightly sealed

vials at -20°C. It is recommended to use the solutions within one month. Avoid long-term

storage of peptides or novel compounds in solution. Wherever possible, solutions should be

made up and used on the same day.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the C562-1101 stock

solution.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of C562-
1101 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668184#preparing-c562-1101-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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